Cas no 1073372-19-6 (Ethyl 4-hydroxy-2-(methylsulfonyl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 4-hydroxy-2-(methylsulfonyl)pyrimidine-5-carboxylate
• CAS No: 1073372-19-6
• MF: C₈H₁₀N₂O₅S
• MW: 246.240400791168
• MDL: MFCD11504987
• CID: 857982
• PubChem ID: 46739222
• Update Time: 2025-04-19

Ethyl 4-hydroxy-2-(methylsulfonyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-(methylsulfonyl)pyrimidine-5-carboxylate
• ethyl 2-methylsulfonyl-6-oxo-1H-pyrimidine-5-carboxylate
• Ethyl 2-(methanesulfonyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• DTXSID00674846
• ETHYL 4-HYDROXY-2-METHANESULFONYLPYRIMIDINE-5-CARBOXYLATE
• DB-351542
• SCHEMBL3174540
• 2-methylsulfonyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylic acid ethyl ester
• MKDNSIFBNVKQDA-UHFFFAOYSA-N
• AKOS015856542
• 1073372-19-6
• ETHYL4-HYDROXY-2-(METHYLSULFONYL)PYRIMIDINE-5-CARBOXYLATE
• C8H10N2O5S

• MDL： MFCD11504987
• Inchi： 1S/C8H10N2O5S/c1-3-15-7(12)5-4-9-8(10-6(5)11)16(2,13)14/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： MKDNSIFBNVKQDA-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(C(=O)OCC)C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 246.03104260g/mol
• Monoisotopic Mass: 246.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives